4,6-dimethyl-2-[(4-methylpiperidin-1-yl)carbonyl]thieno[2,3-b]pyridin-3-amine

• IUPAC Name: (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C16H21N3OS/c1-9-4-6-19(7-5-9)16(20)14-13(17)12-10(2)8-11(3)18-15(12)21-14/h8-9H,4-7,17H2,1-3H3
• InChI Key: ZGFXLWQRLYQDCR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=C(C3=C(S2)N=C(C=C3C)C)N
• Molecular Formula: C16H21N3OS
• Molecular Weight: 303.4 g/mol

Description

4,6-dimethyl-2-[(4-methylpiperidin-1-yl)carbonyl]thieno[2,3-b]pyridin-3-amine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its unique chemical structure, which may allow it to interact with biological systems in novel ways. In

Scientific Research Applications

4,6-dimethyl-2-[(4-methylpiperidin-1-yl)carbonyl]thieno[2,3-b]pyridin-3-amine has been studied for its potential applications in a variety of scientific fields. One major area of research has been in the development of new drugs for the treatment of various diseases. This compound has been shown to have activity against certain types of cancer cells, as well as potential therapeutic effects in neurological disorders such as Alzheimer's disease.

Mechanism of Action

The exact mechanism of action of 4,6-dimethyl-2-[(4-methylpiperidin-1-yl)carbonyl]thieno[2,3-b]pyridin-3-amine is not fully understood, but it is believed to interact with various cellular signaling pathways. This compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, as well as modulate neurotransmitter release in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to induce apoptosis (programmed cell death) in cancer cells, as well as reduce inflammation and oxidative stress in neuronal cells. In vivo studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4,6-dimethyl-2-[(4-methylpiperidin-1-yl)carbonyl]thieno[2,3-b]pyridin-3-amine in lab experiments is its unique chemical structure, which may allow it to interact with biological systems in novel ways. However, one limitation is that this compound is relatively new and has not been extensively studied in vivo. Additionally, the synthesis method for this compound can be complex and time-consuming, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 4,6-dimethyl-2-[(4-methylpiperidin-1-yl)carbonyl]thieno[2,3-b]pyridin-3-amine. One area of interest is in the development of new drugs for the treatment of cancer and neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other cellular pathways. Finally, more research is needed to explore the potential advantages and limitations of using this compound in various lab experiments.

Synthesis Methods

The synthesis of 4,6-dimethyl-2-[(4-methylpiperidin-1-yl)carbonyl]thieno[2,3-b]pyridin-3-amine has been described in several research articles. One common method involves the reaction of 2-amino-3-cyano-4,6-dimethylthiophene with 1-bromo-4-methylpiperidine, followed by a series of additional reactions to form the final product. This synthesis method has been optimized over time to improve yields and purity of the compound.